Cas no 2680678-91-3 (4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680678-91-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5646484
• PubChem ID: 165940352
• Update Time: 2025-05-28

4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680678-91-3
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-28274575
• 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-5-16-9(15)12-11-4-3-10(6-11,7-11)8(13)14/h2H,1,3-7H2,(H,12,15)(H,13,14)
• InChI Key： WXMPYRPCQMIPMM-UHFFFAOYSA-N
• SMILES： OC(C12CCC(C1)(C2)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid

Research Briefing on 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid (CAS: 2680678-91-3)

In recent years, the compound 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid (CAS: 2680678-91-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The following briefing provides an overview of the latest research advancements related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to minimize environmental impact. The compound's bicyclo[2.1.1]hexane scaffold is of particular interest due to its rigidity and ability to mimic natural substrates, making it a valuable building block in medicinal chemistry.

From a biological perspective, 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate its potential as an inhibitor of proteases involved in inflammatory and neurodegenerative diseases. Additionally, its ability to form stable conjugates with other bioactive molecules has opened new avenues for targeted drug delivery, particularly in oncology and autoimmune disorders.

Recent preclinical evaluations have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Its favorable bioavailability and low toxicity profile make it a promising candidate for further development. Researchers are also exploring its potential in combination therapies, where it could enhance the efficacy of existing drugs while minimizing adverse effects.

In conclusion, 4-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.1.1hexane-1-carboxylic acid represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications. This briefing underscores the importance of continued investment in research and development to fully realize the benefits of this innovative compound.